Cas no 53766-80-6 (2-amino-9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-3,9-dihydro-6H-purin-6-one)

• Product name: 2-amino-9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-3,9-dihydro-6H-purin-6-one
• CAS No: 53766-80-6
• MF: C₁₀H₁₁N₅O₃
• MW: 249.22604
• CID: 1585078
• PubChem ID: 135474223

2-amino-9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-3,9-dihydro-6H-purin-6-one
• 2',3'-Didehydro-2',3'-dideoxyguanosine
• 2-amino-9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-3H-purin-6-one
• CHEMBL5291364
• SCHEMBL292163
• d4G
• FZYYPNOHKXTKLI-NTSWFWBYSA-N
• ddeGuo
• DB-313443
• DTXSID40202041
• 53766-80-6
• 2',3'-Dideoxydidehydroguanosine
• 2-amino-9-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-1H-purin-6-one

• Inchi： InChI=1S/C10H11N5O3/c11-10-13-8-7(9(17)14-10)12-4-15(8)6-2-1-5(3-16)18-6/h1-2,4-6,16H,3H2,(H3,11,13,14,17)/t5-,6+/m0/s1
• InChI Key： FZYYPNOHKXTKLI-NTSWFWBYSA-N
• SMILES： C1=CC(OC1CO)N2C=NC3=C2N=C(NC3=O)N

Computed Properties

• Exact Mass: 249.08633
• Monoisotopic Mass: 249.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.76